Cas no 1806894-49-4 (3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806894-49-4
• MF: C₈H₄Cl₂F₂N₂
• MW: 237.033566474915
• CID: 4811696
• Update Time: 2025-10-31

3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C8H4Cl2F2N2/c9-5-3-4(1-2-13)6(10)7(14-5)8(11)12/h3,8H,1H2
• InChI Key： AJCHOPBINHFKHS-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(=CC=1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806894-49-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile, identified by its CAS number 1806894-49-4, is a sophisticated heterocyclic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry due to its versatile structural framework and potential pharmacological applications. This compound belongs to the pyridine class of molecules, which are well-documented for their broad spectrum of biological activities, making them indispensable in the development of novel therapeutic agents. The presence of multiple substituents, including chlorine and difluoromethyl groups, enhances its reactivity and functionalization possibilities, opening doors to diverse synthetic pathways and drug discovery initiatives.

The structural motif of 3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile consists of a pyridine ring substituted at the 3-position with a chloro group, at the 6-position with another chloro group, and at the 2-position with a difluoromethyl group. The 4-position is further functionalized with an acetonitrile moiety. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, which can be exploited in designing molecules with specific interactions with biological targets. The electron-withdrawing nature of the chloro and difluoromethyl groups, combined with the electron-donating effect of the acetonitrile group, creates a delicate balance that influences both the reactivity and the binding affinity of the compound.

In recent years, there has been a surge in research focusing on pyridine derivatives as key building blocks in medicinal chemistry. The compound 3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile has emerged as a valuable intermediate in synthesizing more complex molecules with potential therapeutic benefits. Its utility spans across various therapeutic areas, including oncology, anti-inflammatory agents, and central nervous system (CNS) drugs. The dichloropyridine scaffold provides multiple sites for further derivatization, allowing chemists to tailor the molecule’s properties to achieve desired pharmacokinetic profiles and target specificity.

One of the most compelling aspects of 3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile is its role in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that disrupt tumor growth and progression. The structural features of this compound make it an attractive candidate for such applications. For instance, the chlorine atoms can serve as hydrogen bond donors or acceptors, facilitating interactions with key residues in the kinase active site. Additionally, the difluoromethyl group can enhance metabolic stability while simultaneously influencing electronic properties to modulate binding affinity.

Recent advancements in computational chemistry have further highlighted the potential of 3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile as a lead compound. Molecular docking studies have demonstrated its ability to bind effectively to various kinase domains, suggesting its suitability for further optimization into potent inhibitors. These studies often involve sophisticated algorithms that predict molecular interactions at an atomic level, providing insights into how modifications can improve binding affinity and selectivity. Such computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to screen vast libraries of compounds efficiently before moving to experimental validation.

The acetonitrile substituent at the 4-position of 3,6-Dichloro-2-(difluoromethyl)pyridine also contributes significantly to its versatility. Acetonitrile groups are known for their ability to enhance solubility in both polar and non-polar environments, which is crucial for drug formulation and delivery. Moreover, they can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity. This dual functionality makes it an ideal candidate for generating molecules that exhibit both high potency and favorable pharmacokinetic properties.

Another area where 3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile has shown promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. By targeting inflammatory pathways through small molecule inhibitors derived from this compound class, researchers aim to develop treatments that mitigate inflammation without causing significant side effects. The structural diversity inherent in pyridine derivatives allows for fine-tuning their inflammatory profiles by modifying substituent positions or types.

The synthesis of 3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile itself is a testament to modern synthetic methodologies. Advanced techniques such as cross-coupling reactions have enabled chemists to construct complex molecular frameworks efficiently. For instance, palladium-catalyzed reactions can be employed to introduce both chlorine and difluoromethyl groups at specific positions on the pyridine ring while preserving functional handles for further derivatization. These synthetic strategies not only streamline production but also allow for rapid exploration of structural variations—a critical aspect of modern drug discovery.

In conclusion,3,6-Dichloro-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No.,1806894–49–4,) represents a promising scaffold for developing novel therapeutics across multiple disease areas., Its unique structural features—such as multiple sites for functionalization—make it an invaluable building block., Recent research underscores its potential., particularly.,in designing kinase inhibitors., anti-inflammatory agents.,and CNS drugs.. As computational methods continue.,to evolve.,the ability.,to predict.,and optimize molecular interactions will only increase.,further solidifying this compound’s role.,in future drug development efforts..